3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-methylsulfonylpropanamide

• IUPAC Name: 3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-methylsulfonylpropanamide
• InChI: InChI=1S/C12H12ClN3O4S/c1-21(18,19)16-10(17)6-7-11-14-12(15-20-11)8-2-4-9(13)5-3-8/h2-5H,6-7H2,1H3,(H,16,17)
• InChI Key: JRRNIZCQZQYATL-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC(=O)CCC1=NC(=NO1)C2=CC=C(C=C2)Cl
• Molecular Formula: C12H12ClN3O4S
• Molecular Weight: 329.76 g/mol

Description

3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-methylsulfonylpropanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique chemical properties and has been extensively studied for its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The exact mechanism of action of 3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-methylsulfonylpropanamide is not fully understood. However, studies have shown that this compound has the ability to interact with various enzymes and proteins in the body, leading to changes in their activity and function. This compound has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-methylsulfonylpropanamide has several biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve insulin sensitivity. This compound has also been shown to have insecticidal and fungicidal properties, which may make it useful in agricultural applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-methylsulfonylpropanamide in lab experiments is its unique chemical properties, which make it useful for a wide range of applications. However, one of the main limitations of using this compound in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of 3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-methylsulfonylpropanamide. One potential direction is the development of new synthetic methods for this compound, which may improve its yield and purity. Another potential direction is the study of this compound's potential applications in nanotechnology and material science. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic effects in various diseases.
In conclusion, 3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-methylsulfonylpropanamide is a chemical compound with unique chemical properties that has gained significant attention in the scientific community. This compound has potential applications in various fields, including medicinal chemistry, agricultural chemistry, and material science. Further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic effects in various diseases.

Synthesis Methods

The synthesis of 3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-methylsulfonylpropanamide involves several steps that require the use of various reagents and solvents. The most common method used for the synthesis of this compound involves the reaction of 4-chlorobenzohydrazide with ethyl acetoacetate in the presence of a catalyst. The resulting product is then treated with sulfuric acid and sodium nitrite to obtain the final product.

Scientific Research Applications

3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-methylsulfonylpropanamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, agricultural chemistry, and material science. In medicinal chemistry, this compound has shown promising results in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. In agricultural chemistry, this compound has been studied for its potential use as a pesticide due to its insecticidal and fungicidal properties. In material science, this compound has been studied for its potential use as a polymer additive due to its unique chemical properties.